2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)propanamide

• IUPAC Name: N-(5-oxo-1-phenyl-4H-pyrazol-3-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C19H16N4O5S/c1-12(23-19(26)14-9-5-6-10-15(14)29(23,27)28)18(25)20-16-11-17(24)22(21-16)13-7-3-2-4-8-13/h2-10,12H,11H2,1H3,(H,20,21,25)
• InChI Key: BYVGMKOFZYMWQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NN(C(=O)C1)C2=CC=CC=C2)N3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol
• CAS No.: 899758-38-4

Description

This compound is a derivative of isothiazolinone, which is an organic compound widely used as a preservative and antimicrobial. It also contains a pyrazole ring, which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

Isothiazolinones can be prepared on an industrial scale by the ring-closure of 3-mercaptopropanamides. These in turn are produced from acrylic acid via the 3-mercaptopropionic acid. The synthesis of the pyrazole ring is typically achieved through the reaction of hydrazines with 1,3-diketones.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Isothiazolinones are typically white solids with a melting point of 74–75 °C.

Scientific Research Applications

Synthesis and Immunomodulating Activity

• A study described the synthesis of a series of compounds, including ones similar to the queried chemical, and their evaluation for immunomodulating activity. These compounds were found to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses in mice. One specific compound was effective in preventing adjuvant-induced arthritis in rats (Doria et al., 1991).

Antimicrobial Applications

• Research focused on the synthesis of novel pyrazolyltriazole and dihydropyrazolylthiazole derivatives, including similar compounds, showed good antimicrobial activities against tested microorganisms (Abdel-Wahab et al., 2017).
• Another study synthesized a series of phenol derivatives with triazole moiety, exhibiting significant antimicrobial activity against various bacteria (Shaikh et al., 2014).

Synthesis and Structural Characterization

• The synthesis and spectroscopic characterization of similar compounds were reported, focusing on their potential pharmaceutical applications (Salian et al., 2017).

Other Applications

• Various studies have explored the synthesis and potential applications of compounds with similar structures, including their roles in antimicrobial, anti-inflammatory, and other pharmacological activities. These compounds have been evaluated for their efficacy against a range of microorganisms and diseases (Kumar et al., 2012), (Palkar et al., 2017).

Safety and Hazards

Isothiazolinones are labeled with the signal word “Warning” and have hazard statements H302, H312, H315, H319, H332, H335, indicating various hazards including harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.